Cas no 62256-36-4 (1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-)
62256-36-4 structure
Product Name:1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
CAS No:62256-36-4
MF:C17H19N3O
MW:281.352263689041
CID:452237
PubChem ID:12301298
Update Time:2025-04-19
1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl-
- 5-ethyl-5-methyl-2,4-diphenyl-1,2,4-triazolidin-3-one
- DTXSID50486512
- 62256-36-4
-
- Inchi: 1S/C17H19N3O/c1-3-17(2)18-20(15-12-8-5-9-13-15)16(21)19(17)14-10-6-4-7-11-14/h4-13,18H,3H2,1-2H3
- InChI Key: ZXALPHOUTBXZMH-UHFFFAOYSA-N
- SMILES: O=C1N(C2C=CC=CC=2)NC(C)(CC)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 281.15297
- Monoisotopic Mass: 281.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- PSA: 35.58
1,2,4-Triazolidin-3-one, 5-ethyl-5-methyl-2,4-diphenyl- Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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